2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide
• InChI: InChI=1S/C20H16ClN3O3S2/c1-13-5-3-8-16(11-13)24(2)29(25,26)17-9-10-28-18(17)20-22-19(23-27-20)14-6-4-7-15(21)12-14/h3-12H,1-2H3
• InChI Key: HGCAUEPRHBHSSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClN3O3S2
• Molecular Weight: 445.9 g/mol

Description

The compound “2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(3-methylphenyl)thiophene-3-sulfonamide” is a complex organic molecule that contains several functional groups and structural features, including a chlorophenyl group, an oxadiazole ring, a thiophene ring, and a sulfonamide group. These structural features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The oxadiazole and thiophene rings are aromatic, meaning they have a stable, cyclic arrangement of pi electrons. The chlorophenyl group is also aromatic and may contribute to the overall stability of the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Antinociceptive Activity: The compound has shown promise as an antinociceptive agent. . Further studies are needed to elucidate its mechanism of action and optimize its efficacy.

Antiparasitic Activity

Antileishmanial and Antimalarial Properties: In vitro evaluations have revealed that this compound exhibits potent antipromastigote activity against Leishmania parasites. . Its antimalarial potential warrants further investigation.

Organic Synthesis

Catalytic Protodeboronation: Researchers have employed this compound in catalytic protodeboronation reactions. . Its synthetic versatility makes it an intriguing candidate for organic chemists.

Chemical Entities of Biological Interest (ChEBI)

ChEBI Entry: This compound is cataloged in the Chemical Entities of Biological Interest (ChEBI) database, which focuses on small chemical entities. .

Future Directions

Future research could focus on elucidating the biological activity of this compound, as well as optimizing its synthesis. Given the structural features of this compound, it could potentially be a candidate for further development as a pharmaceutical or agrochemical agent.